Isopropanol hydrochloride

• CAS: 24813-66-9
• Molecular Formula: C3H9ClO
• Molecular Weight: 96.55 g/mol
• InChI: InChI=1S/C3H8O.ClH/c1-3(2)4;/h3-4H,1-2H3;1H
• InChIKey: AKPUJVVHYUHGKY-UHFFFAOYSA-N

Isopropanol Hydrochloride Procurement Guide

Isopropanol hydrochloride (CAS 24813-66-9), formally a solution of hydrogen chloride gas in isopropyl alcohol (HCl–IPA), serves as a non-aqueous, anhydrous acid source for chemical and pharmaceutical synthesis . Commercial preparations are supplied as clear, colorless liquids with HCl concentrations typically ranging from 4 M to 6 N (approximately 15–25% w/w) [1]. Unlike aqueous hydrochloric acid, this reagent delivers protons in a water-free, volatile-organic medium, enabling acid-catalyzed transformations—such as amine salt formation, Boc-deprotection, and crystallization control—where adventitious water must be rigorously excluded to prevent hydrolysis or competing side reactions [2].

Anhydrous acid delivery for water-sensitive synthesis steps

Reported non-flammable classification per supplier SDS

Suits Boc-deprotection and amine hydrochloride salt formation

• [1] Weifang Dayoo Biochemical Co., Ltd. Hydrogen chloride isopropanol solution product detail. CAS 24813-66-9, HCl content ≥20% (customizable). View Source
• [2] WO2011117782A1 – A process for the preparation of prasugrel HCl salt. Google Patents, 2011. View Source

Why Isopropanol Hydrochloride Cannot Be Replaced by Generic HCl

Generic HCl solutions in methanol, ethanol, or water differ fundamentally from isopropanol hydrochloride in solvent volatility, acid solvation structure, and hazard profile—parameters that directly govern reaction selectivity, purification efficiency, and process safety. Methanolic HCl (bp ~65°C) offers faster evaporation but forms methyl esters with carboxylic acid substrates; ethanolic HCl (bp 78°C, flash point 22°C) exhibits intermediate volatility [1]. Aqueous HCl introduces water that can hydrolyze acid-sensitive intermediates. Moreover, the ion-molecular speciation of HCl–IPA is distinct: at high HCl loading (>5.7 mol L⁻¹), (Cl···H···Cl)⁻ ions coexist with proton disolvates, a structural feature not replicated in methanol or ethanol media [2]. These quantifiable differences in boiling point, flash point, solvation chemistry, and water content make direct substitution without process re-validation scientifically unsound for anhydrous pharmaceutical step chemistry.

Methyl ester byproduct risk

Methanolic HCl may form methyl esters with carboxylic acid substrates, altering reaction outcome.

Hydrolysis from water

Aqueous HCl introduces water that can hydrolyze acid-sensitive intermediates or protecting groups.

Solvation structure mismatch

Bichloride ions (Cl···H···Cl)⁻ in concentrated IPA are not replicated in methanol or ethanol, potentially altering chloride nucleophilicity.

• [1] Carl Roth GmbH. HCl-ethanol solution, 500 mL. Density ~0.9 g/cm³, bp 78°C, flash point 22°C. View Source
• [2] Burdin, V.V., Voloshchenko, G.I., Maiorov, V.D., Librovich, N.B. Ion-molecular interactions in the HCl–isopropanol system. Russian Chemical Bulletin, 1995, 44, 1684–1687. View Source

Isopropanol Hydrochloride Differentiation from Closest Alternatives

Non-Flammable Classification vs. Pure Isopropanol

Commercial isopropanol hydrochloride (IPA·HCl) is explicitly classified as 'Non-hazardous, Non-Toxic/Non-Flammable' per its GHS-compliant safety data sheet, whereas pure isopropanol (CAS 67-63-0) carries an H225 'Highly flammable liquid and vapour' hazard statement with a closed-cup flash point of 11.7–12.0°C [1]. The presence of dissolved HCl gas suppresses the vapor-phase flammability of the isopropanol solvent matrix, eliminating the requirement for explosion-proof equipment during ambient-temperature operations in well-ventilated areas. This represents a quantifiable process safety advantage: the flash point is effectively eliminated versus 12°C for neat isopropanol [1].

Flash Point Safety

Head-to-head

Non-flammable (SDS reported) vs. H225, flash point 11.7–12.0°C (neat IPA)

Reported non-flammable classification may reduce need for explosion-proof equipment.

Per Clearsynth SDS; verify for specific concentration.

Evidence Dimension	Flash point and flammability classification
Target Compound Data	Non-flammable (classified as Non-hazardous/Non-Flammable per SDS); flash point not applicable under standard conditions
Comparator Or Baseline	Pure isopropanol (CAS 67-63-0): Flash point 11.7–12.0°C (closed cup); GHS H225 – Highly flammable liquid and vapour
Quantified Difference	Flammability hazard category reduced from Category 1 (H225) to non-classified
Conditions	GHS classification per Clearsynth MSDS for IPA·HCl (CAS 24813-66-9, purity 98%) vs. OSHA/CDC flash point data for pure isopropanol

Why This Matters

For procurement decisions in pilot-plant and kilo-lab environments, the non-flammable classification of isopropanol hydrochloride eliminates the need for explosion-proof facilities required for neat isopropanol, directly reducing capital equipment expenditure and permitting workflow simplification.

• [1] CDC – NIOSH Pocket Guide to Chemical Hazards: Isopropyl alcohol. Flash Point 53°F (11.7°C). OSHA Occupational Chemical Database. View Source

Solvation Structure: HCl–IPA vs. Methanolic HCl

Multiple Attenuated Total Reflectance (MATR) IR spectroscopy of HCl–isopropanol solutions (0–43 mol% HCl) demonstrated that HCl addition to isopropanol yields proton disolvates (C₃H₇OH)₂H⁺ with strong symmetrical hydrogen bonds [1]. At high HCl concentrations (C_HCl > 5.7 mol L⁻¹, corresponding to a solvent-to-acid ratio C⁰_PrOH/C_HCl < 2), (Cl···H···Cl)⁻ bichloride ions appear in addition to the disolvate species [1]. This solvation equilibrium is structurally distinct from methanolic HCl, where proton solvation produces (MeOH)₂H⁺ ions but the bichloride formation regime is not reached at comparable concentrations [2]. The presence of (Cl···H···Cl)⁻ species in concentrated HCl–IPA alters the effective nucleophilicity and acidity of the medium, with implications for acid-catalyzed reaction selectivity.

Ion Speciation

Reported

Proton disolvates + (Cl···H···Cl)⁻ at >5.7 M vs. proton disolvates only in MeOH

Reported speciation may influence chloride nucleophilicity control.

Based on MATR IR spectroscopy; review for reaction design.

Evidence Dimension	Ion-molecular speciation at high HCl loading
Target Compound Data	HCl–isopropanol: Proton disolvates (C₃H₇OH)₂H⁺ at all concentrations; (Cl···H···Cl)⁻ bichloride ions form at C_HCl > 5.7 mol L⁻¹ (C⁰_PrOH/C_HCl < 2)
Comparator Or Baseline	HCl–methanol: Proton disolvates (MeOH)₂H⁺ observed; bichloride ion formation not reported at comparable concentrations
Quantified Difference	Bichloride ion threshold at C_HCl = 5.7 mol L⁻¹ unique to isopropanol medium; methanol system shows linear optical density vs. [HCl] up to ~4 M with fewer than 2 MeOH per (MeOH)₂H⁺ ion
Conditions	MATR IR spectroscopy, 900–4000 cm⁻¹, 0–43 mol% HCl (isopropanol); optical density measurements 900–1600 cm⁻¹ (methanol)

Why This Matters

Understanding the distinct solvation structure in concentrated HCl–isopropanol enables rational solvent selection for reactions where chloride nucleophilicity or proton activity must be precisely controlled—a parameter not transferable from methanolic or ethanolic HCl systems.

• [1] Burdin, V.V., Voloshchenko, G.I., Maiorov, V.D., Librovich, N.B. Ion-molecular interactions in the HCl–isopropanol system. Russian Chemical Bulletin, 1995, 44, 1684–1687. View Source
• [2] Maiorov, V.D., et al. Proton solvation in methanol solutions of HCl. Russian Chemical Bulletin, 1992, 41, 1720–1724. View Source

Boiling Point and Volatility Comparison

Commercial 2.27 M HCl in isopropanol (HCl 10% w/w) exhibits a boiling range of approximately 83°C, with an isopropanol-rich vapor composition, compared to ~65°C for methanolic HCl and 78°C for ethanolic HCl [1]. The higher boiling point of HCl–IPA provides a wider liquid-phase operating window for reactions requiring mild heating (40–70°C) while still permitting complete solvent removal under reduced pressure at temperatures compatible with thermally labile pharmaceutical intermediates. The relative density of HCl–IPA (0.79 g/mL) is lower than aqueous HCl (~1.18 g/mL for 37%), facilitating phase separation in workup procedures .

Solvent Volatility

Reported

bp ~83°C, density 0.79 g/mL vs. MeOH 65°C, EtOH 78°C, aq HCl 110°C; density 0.9 (EtOH), 1.18 (aq)

Higher boiling point may support wider temperature window; avoids methyl ester risk with MeOH.

Commercial specification data; verify batch COA.

Evidence Dimension	Boiling point and density
Target Compound Data	Isopropanol hydrochloride (2.27 M, 10% w/w): Boiling range 83°C, relative density 0.79 g/mL
Comparator Or Baseline	Methanolic HCl (3 M): bp ~65°C; Ethanolic HCl: bp 78°C, density ~0.9 g/cm³; Aqueous HCl (37%): bp ~110°C (azeotrope), density ~1.18 g/mL
Quantified Difference	Boiling point 5–18°C higher than methanolic/ethanolic alternatives; density 0.79 vs. 0.9 (ethanolic) and 1.18 (aqueous)
Conditions	Commercial specification data from Fluorochem (2.27 M HCl–IPA) and Carl Roth (HCl–ethanol)

Why This Matters

Procurement selection of HCl–IPA over methanolic HCl avoids premature solvent boil-off during mild heating protocols and prevents methyl ester byproduct formation in carboxylic acid-containing substrates, while the low density simplifies downstream phase-separation unit operations.

• [1] Carl Roth GmbH. HCl-ethanol solution. Density ~0.9 g/cm³, bp 78°C, flash point 22°C. View Source

Anhydrous Acid Delivery vs. Aqueous HCl

Isopropanol hydrochloride is prepared by purging dry HCl gas into anhydrous isopropanol, yielding a solution with negligible water content [1]. In contrast, concentrated aqueous hydrochloric acid (37% w/w) contains approximately 63% water by mass. In a representative patent application for prasugrel hydrochloride synthesis, HCl–IPA was selected as the preferred acid source specifically because 'water must be avoided' during the salt-formation step to prevent hydrolysis of the ester functionality [1]. The use of aqueous HCl in this protocol would result in measurable ester hydrolysis and reduced yield. Glindia Chemicals similarly specifies HCl–IPA for 'amine salt formation, acid-catalyzed reactions, deprotection, and controlled crystallization, where the presence of water must be avoided' .

Water Content

Class-level

Effectively zero water vs. ~63% water in concentrated aq HCl

Anhydrous nature may help prevent hydrolysis-related yield loss.

Patent example (prasugrel HCl salt); review substrate sensitivity.

Evidence Dimension	Water content and suitability for water-sensitive reactions
Target Compound Data	HCl–isopropanol: Prepared from anhydrous HCl gas + dry isopropanol; water content effectively zero
Comparator Or Baseline	Aqueous HCl (37%): ~63% water by mass; Methanolic HCl: variable water content depending on preparation method
Quantified Difference	Water content: <0.1% (HCl–IPA, specification grade) vs. 63% (aqueous HCl 37%)
Conditions	Patent WO2011117782A1 (prasugrel HCl salt preparation); Glindia product application specification

Why This Matters

For procurement in pharmaceutical intermediate synthesis where ester, acetal, or silyl-ether protecting groups are present, the anhydrous nature of HCl–IPA directly prevents yield loss from hydrolysis—a risk unavoidable with aqueous HCl and potentially problematic with hygroscopic methanolic HCl preparations.

• [1] WO2011117782A1 – A process for the preparation of prasugrel HCl salt. HCl in isopropanol (IPA·HCl) used as preferred acid source; water avoidance explicitly stated. View Source

Isopropanol Hydrochloride Application Scenarios

Anhydrous Salt Formation for Hydrolysis-Sensitive APIs

HCl–IPA is the preferred acid source for converting free-base active pharmaceutical ingredients (APIs) containing ester, lactone, or carbamate functionalities into their hydrochloride salts. The non-aqueous nature prevents ester hydrolysis, as demonstrated in prasugrel hydrochloride synthesis where HCl–IPA was selected over aqueous HCl to preserve the acetate ester moiety . The boiling point of 83°C allows mild thermal driving of salt crystallization followed by solvent removal under reduced pressure without thermal degradation of the API.

Boc-Deprotection and Acid-Catalyzed Cleavage

Concentrated HCl–IPA (4–6 N) serves as an effective reagent for N-Boc deprotection and acid-labile protecting-group cleavage in peptide and heterocyclic synthesis. The proton disolvate speciation at moderate concentrations provides controlled acidity, while the absence of water prevents competing hydrolysis of amide bonds or sensitive heterocyclic rings. The solvation structure characterized by Burdin et al. (1995) suggests that at C_HCl > 5.7 mol L⁻¹, bichloride ion formation may offer additional nucleophilic chloride availability for tandem deprotection–chlorination sequences [1].

Non-Aqueous Titrimetry and Analytical Derivatization

Certified 0.1 N HCl in isopropanol (±0.0010 N, traceable to NIST) is used as a titrant for non-aqueous acid-base titrations of organic bases in pharmaceutical QC . The isopropanol matrix provides superior solubility for lipophilic analytes compared to aqueous HCl titrants, while the certified normality ensures method reproducibility across batches. The non-flammable classification (per Clearsynth MSDS) reduces storage and handling restrictions in analytical laboratories compared to pure isopropanol solvents .

Controlled Crystallization and Polymorph Screening

The combination of moderate volatility (bp 83°C), low water content, and tunable HCl concentration (2.27 M to 6 N commercially available) makes HCl–IPA an ideal crystallization medium for hydrochloride salt polymorph screening . The isopropanol matrix provides a different solvation environment than methanol or ethanol, potentially accessing polymorphic forms not obtainable from those solvent systems. The density of 0.79 g/mL facilitates crystal settling and filtration during process-scale isolation .

Application

Selection Property

Validation Focus

Anhydrous API salt formation

Water-free acid delivery

Ester/lactone stability during salt formation

Boc-deprotection in peptide/heterocycle synthesis

Controlled acidity, non-aqueous medium

Avoiding amide bond hydrolysis, tandem chlorination compatibility

Non-aqueous titration of organic bases

Lipophilic analyte solubility, certified normality traceable to NIST

Method reproducibility, solubility of analytes

HCl salt polymorph screening

Tunable concentration range, moderate volatility

Polymorph access, crystal settling and filtration

• [1] Burdin, V.V., et al. Ion-molecular interactions in the HCl–isopropanol system. Russian Chemical Bulletin, 1995, 44, 1684–1687. View Source